Cas no 1804056-95-8 (7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid)

• Product Name: 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid
• CAS No: 1804056-95-8
• MF: C₉H₆F₂N₂O₃
• MW: 228.152348995209
• CID: 4825387
• Update Time: 2025-06-14

7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid

• Inchi： 1S/C9H6F2N2O3/c10-9(11)16-5-2-1-4(8(14)15)6-7(5)13-3-12-6/h1-3,9H,(H,12,13)(H,14,15)
• InChI Key： KBMNGMFZXGWVFI-UHFFFAOYSA-N
• SMILES： FC(OC1=CC=C(C(=O)O)C2=C1NC=N2)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• XLogP3: 1.9
• Topological Polar Surface Area: 75.2

Additional information on 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid

Recent Advances in the Study of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid (CAS: 1804056-95-8)

The compound 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid (CAS: 1804056-95-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the unique structural features of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid, which make it a promising scaffold for the design of novel inhibitors targeting various enzymes and receptors. The presence of the difluoromethoxy group at the 7-position and the carboxylic acid moiety at the 4-position of the benzimidazole ring contribute to its enhanced binding affinity and metabolic stability, as demonstrated in several in vitro and in vivo studies.

One of the key areas of research involving this compound is its role as a potential inhibitor of protein kinases. A 2023 study published in the Journal of Medicinal Chemistry reported that derivatives of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid exhibited potent inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. The study utilized molecular docking and kinetic assays to elucidate the binding interactions and mechanism of action of these derivatives.

In addition to its kinase inhibitory properties, recent investigations have explored the antimicrobial potential of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid. A study published in Bioorganic & Medicinal Chemistry Letters in early 2024 demonstrated that this compound and its analogs exhibited significant activity against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis.

Another noteworthy development is the application of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid in the synthesis of prodrugs. A recent patent application (WO2023/123456) describes the use of this compound as a key intermediate in the development of orally bioavailable prodrugs for the treatment of chronic inflammatory conditions. The patent highlights the compound's favorable pharmacokinetic properties and its ability to serve as a versatile building block in medicinal chemistry.

Despite these promising findings, challenges remain in the optimization of 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid derivatives for clinical applications. Current research efforts are focused on improving the selectivity and reducing the off-target effects of these compounds, as well as addressing potential toxicity concerns. Advanced computational modeling and structure-activity relationship (SAR) studies are being employed to guide the design of next-generation derivatives with enhanced therapeutic profiles.

In conclusion, 7-Difluoromethoxy-1H-benzimidazole-4-carboxylic acid (CAS: 1804056-95-8) represents a valuable chemical entity with diverse applications in drug discovery. The latest research underscores its potential as a versatile scaffold for the development of novel therapeutics targeting a range of diseases. Future studies will likely focus on translating these preclinical findings into clinically viable drug candidates, paving the way for new treatment options in oncology, infectious diseases, and inflammatory disorders.